Cas no 160507-18-6 (Dihydroxyalnusone)

• Product Name: Dihydroxyalnusone
• CAS No: 160507-18-6
• MF: C₁₉H₁₈O₅
• MW: 326.343225955963
• CID: 4670261
• PubChem ID: 101226713
• Update Time: 2025-06-24

Dihydroxyalnusone Chemical and Physical Properties

Names and Identifiers

• Dihydroxyalnusone
• 160507-18-6
• AKOS040762886

• Inchi： 1S/C19H18O5/c20-13-3-6-18(23)19(24)10-12-2-5-17(22)15(9-12)14-8-11(7-13)1-4-16(14)21/h1-6,8-9,13,19-22,24H,7,10H2/b6-3+
• InChI Key： OJIUVQVUWGUCHF-ZZXKWVIFSA-N
• SMILES： OC1C(C=CC(CC2=CC=C(C(=C2)C2=C(C=CC(=C2)C1)O)O)O)=O |t:3|

Computed Properties

• Exact Mass: 326.11542367g/mol
• Monoisotopic Mass: 326.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Color/Form: Powder

Dihydroxyalnusone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on Dihydroxyalnusone

Dihydroxyalnusone: A Comprehensive Overview

Dihydroxyalnusone, also known by its CAS number 160507-18-6, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of organic molecules and has been extensively studied for its role in various biological and chemical processes.

The structural elucidation of Dihydroxyalnusone has been a focal point of recent research. Scientists have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to determine its molecular structure. The compound is characterized by a complex arrangement of functional groups, which contribute to its reactivity and stability under different conditions.

One of the most intriguing aspects of Dihydroxyalnusone is its bioactivity. Studies have shown that it exhibits potent antioxidant properties, making it a promising candidate for applications in the pharmaceutical and nutraceutical industries. Researchers have also explored its potential as an anti-inflammatory agent, with recent experiments demonstrating its ability to inhibit key inflammatory pathways in vitro.

The synthesis of Dihydroxyalnusone has been another area of intense research. Traditional methods often involve multi-step reactions with low yields, but recent advancements have led to the development of more efficient synthetic routes. For instance, the use of microwave-assisted synthesis has significantly improved the reaction efficiency and purity of the compound.

In addition to its biological applications, Dihydroxyalnusone has shown potential in materials science. Its unique chemical properties make it a suitable candidate for use in the development of novel polymers and composite materials. Preliminary studies suggest that incorporating Dihydroxyalnusone into polymer matrices can enhance mechanical strength and thermal stability.

The environmental impact of Dihydroxyalnusone is another critical area of investigation. Researchers are currently assessing its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Initial findings indicate that the compound is biodegradable under aerobic conditions, which is a positive sign for its sustainable use.

Looking ahead, the future of Dihydroxyalnusone seems bright as researchers continue to uncover new applications and optimize its production processes. Collaborative efforts between academia and industry are expected to accelerate the commercialization of this compound, bringing it closer to real-world applications in medicine, materials science, and beyond.